2-(3,4-dimethoxybenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-N-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H28N2O5S/c1-28-17-10-9-14(12-18(17)29-2)21(26)25-23-20(16-7-3-4-8-19(16)31-23)22(27)24-13-15-6-5-11-30-15/h9-10,12,15H,3-8,11,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: YKJBOWXHCIUTBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC4CCCO4)OC
• Molecular Formula: C23H28N2O5S
• Molecular Weight: 444.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxamide, a tetrahydrofuran, and a tetrahydrobenzothiophene. The presence of these groups suggests that this compound might have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, it might involve the coupling of the appropriate tetrahydrofuran and tetrahydrobenzothiophene derivatives. The synthesis could potentially involve a Stille coupling reaction, which is commonly used to form carbon-carbon bonds in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The tetrahydrofuran and tetrahydrobenzothiophene moieties are both cyclic structures, which could contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the carboxamide group could participate in various reactions such as hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the tetrahydrofuran group could potentially make the compound relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Antimicrobial Activity and Organic Synthesis

• Synthesis and Antimicrobial Evaluation : A study by Talupur, Satheesh, and Chandrasekhar (2021) explored the synthesis, characterization, antimicrobial evaluation, and docking studies of benzodioxaphosphole-tetrazol-thiophene carboxamides. These compounds were synthesized via a series of reactions involving dimethoxyphenyl precursors, showcasing their potential in developing new antimicrobial agents (Talupur et al., 2021).

Heterocyclic Chemistry and Potential Therapeutic Applications

• Heterocyclic Synthesis : Research by Mohareb, Sherif, Gaber, Ghabrial, and Aziz (2004) focused on the synthesis of thiophenylhydrazonoacetates for heterocyclic synthesis. This work highlights the versatility of thiophene derivatives in creating a wide range of biologically active heterocyclic compounds, indicating the potential of such structures in drug discovery (Mohareb et al., 2004).

Crystal Structure and Molecular Interaction Studies

• Crystal Structure Analysis : Vasu et al. (2004) investigated the synthesis and crystal structure of a related tetrahydrobenzo[b]thiophene carboxamide derivative. Their work provides insights into the molecular geometry and intermolecular interactions of such compounds, which is crucial for understanding their reactivity and potential applications in material science (Vasu et al., 2004).

Anticancer Activity

• Synthesis and Anticancer Activity : Abdel-Motaal, Alanzy, and Asem (2020) utilized a thiophene carboxylate derivative as a precursor for synthesizing new heterocycles with significant anticancer activity against the HCT-116 human cancer cell line. This research underscores the importance of thiophene derivatives in developing novel anticancer agents (Abdel-Motaal et al., 2020).